N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carboxamide

• IUPAC Name: N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carboxamide
• InChI: InChI=1S/C19H24N2O3S/c1-12-7-15(24-21-12)8-14-10-23-11-16(14)20-19(22)18-9-13-5-3-2-4-6-17(13)25-18/h7,9,14,16H,2-6,8,10-11H2,1H3,(H,20,22)/t14-,16+/m1/s1
• InChI Key: ISLCELJAPUYTIE-ZBFHGGJFSA-N
• Canonical SMILES: CC1=NOC(=C1)CC2COCC2NC(=O)C3=CC4=C(S3)CCCCC4
• Isomeric SMILES: CC1=NOC(=C1)C[C@@H]2COC[C@@H]2NC(=O)C3=CC4=C(S3)CCCCC4
• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol

Description

The study and development of compounds with complex structures, such as "N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carboxamide," involve intricate synthetic routes and analyses to understand their molecular architecture and properties. These compounds often exhibit unique chemical and physical characteristics due to their sophisticated frameworks.

Synthesis Analysis

The synthesis of similar complex molecules typically involves multi-step reactions, starting from basic building blocks to form the desired structure with high specificity and yield. For instance, compounds with thiophene derivatives are synthesized through initial reactions involving amino groups and carboxamide functionalities, showcasing the versatility in chemical synthesis approaches for such intricate molecules (Amr et al., 2010).

Molecular Structure Analysis

Structural analysis, including X-ray crystallography, provides critical insights into the molecular geometry, bonding patterns, and overall architecture of complex molecules. For example, the crystal structure analysis of similar thiophene-based compounds reveals intricate details about molecular conformations and intermolecular interactions, aiding in the understanding of their chemical behavior (Sagar et al., 2018).

Chemical Reactions and Properties

Chemical reactions involving these compounds can exhibit a wide range of functionalities, such as the formation of different heterocyclic structures through reactions with various reagents. This demonstrates the reactive versatility and potential for diverse chemical transformations of these molecules (Shams et al., 2010).